Cas no 2228063-15-6 ((3R)-3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid)

• Product Name: (3R)-3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid
• CAS No: 2228063-15-6
• MF: C₁₀H₁₄O₃
• MW: 182.216363430023
• CID: 6250386
• PubChem ID: 165736444
• Update Time: 2025-07-19

(3R)-3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid
• EN300-1819697
• (3R)-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-hydroxypropanoic acid
• 2228063-15-6

• Inchi： 1S/C10H14O3/c11-9(5-10(12)13)8-4-6-1-2-7(8)3-6/h1-2,6-9,11H,3-5H2,(H,12,13)/t6?,7?,8?,9-/m1/s1
• InChI Key： YMPABRCXIUBTJZ-RLKGBJSKSA-N
• SMILES： O[C@H](CC(=O)O)C1CC2C=CC1C2

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Additional information on (3R)-3-{bicyclo2.2.1hept-5-en-2-yl}-3-hydroxypropanoic acid

Introduction to (3R)-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-hydroxypropanoic acid (CAS No. 2228063-15-6)

(3R)-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-hydroxypropanoic acid (CAS No. 2228063-15-6) is a unique and structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its bicyclic and hydroxy functional groups, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.

The molecular structure of (3R)-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-hydroxypropanoic acid is notable for its bicyclo[2.2.1]heptane ring system, which confers unique conformational properties and stability. The presence of the hydroxy group on the propanoic acid chain adds to its chemical versatility, enabling it to participate in a variety of biochemical reactions and interactions.

Recent studies have highlighted the potential of (3R)-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-hydroxypropanoic acid in modulating key biological pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The anti-inflammatory effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress.

In addition to its anti-inflammatory properties, (3R)-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-hydroxypropanoic acid has been investigated for its potential as an antiviral agent. Studies have demonstrated that this compound can effectively inhibit the replication of several viruses, including influenza and herpes simplex virus (HSV). The antiviral activity is thought to be mediated through the modulation of viral entry and replication processes, offering a new avenue for the development of antiviral therapies.

The pharmacokinetic properties of (3R)-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-hydroxypropanoic acid have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development.

Clinical trials are currently underway to evaluate the safety and efficacy of (3R)-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-hydroxypropanoic acid in various therapeutic settings. Preliminary results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

The synthesis of (3R)-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-hydroxypropanoic acid has been optimized using modern synthetic methods, ensuring high yields and purity levels suitable for pharmaceutical applications. Techniques such as asymmetric synthesis and catalytic methods have been employed to achieve the desired enantiomeric purity, which is essential for its biological activity.

In conclusion, (3R)-3-{bicyclo[2.2.1]hept-5-en-2-yl}-3-hydroxypropanoic acid (CAS No. 2228063-15-6) represents a promising molecule with diverse biological activities and therapeutic potential. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its importance in the field of medicinal chemistry and drug discovery.